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Compound of Interest

Compound Name: 4,4'-Dithiobisbenzoic acid

Cat. No.: B013565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for 4,4'-
Dithiobisbenzoic acid (CAS No. 1155-51-7). The information is compiled to ensure the safe

use of this compound in a laboratory and research environment.

Chemical and Physical Properties
4,4'-Dithiobisbenzoic acid is a disulfide-containing aromatic carboxylic acid. Its properties are

summarized below.
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Property Value

CAS Number 1155-51-7

Molecular Formula C₁₄H₁₀O₄S₂[1][2]

Molecular Weight 306.36 g/mol [1][3]

Appearance Light yellow to pale orange solid[1]

Melting Point 317-320°C (decomposes)

Boiling Point 525.2°C at 760 mmHg

Flash Point 271.4°C

Density 1.53 g/cm³

Solubility Insoluble in water.

SMILES O=C(O)c1ccc(SSc2ccc(C(=O)O)cc2)cc1[1]

InChI Key GAMSSMZJKUMFEY-UHFFFAOYSA-N[1]

Hazard Identification and Classification
While a complete GHS classification for 4,4'-Dithiobisbenzoic acid is not readily available,

data for the closely related isomer, 2,2'-Dithiodibenzoic acid, indicates potential hazards. Users

should handle 4,4'-Dithiobisbenzoic acid with the assumption of similar risks.

Potential Hazards:

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust.

Allergic Skin Reaction: May cause an allergic skin reaction.[4]

GHS Pictograms (Anticipated):
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Pictogram Hazard Class

! Irritant, Skin Sensitizer

Hazard and Precautionary Statements (Anticipated):

Code Statement

H315 Causes skin irritation.

H317 May cause an allergic skin reaction.[4]

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

P261 Avoid breathing dust.[5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[5]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P333 + P313
If skin irritation or rash occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.

Toxicological and Ecotoxicological Data
Specific toxicological and ecotoxicological data for 4,4'-Dithiobisbenzoic acid are not readily

available in the public domain. The toxicological properties have not been fully investigated.[4]

It is recommended to handle the compound as potentially hazardous. Studies on related

benzoic acid compounds suggest that they are generally of low toxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC117561000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13545~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:00:08~~2%204-Dihydroxybenzoic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13545~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:00:08~~2%204-Dihydroxybenzoic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13545~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:00:08~~2%204-Dihydroxybenzoic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13545~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:00:08~~2%204-Dihydroxybenzoic%20acid~~
https://www.benchchem.com/product/b013565?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC117561000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Point Value

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Carcinogenicity Not classified as a carcinogen

Ecotoxicity No data available

Experimental Protocols
Detailed experimental protocols for the safety evaluation of 4,4'-Dithiobisbenzoic acid are not

publicly available. The safety data presented in Safety Data Sheets are typically derived from

standardized tests (e.g., OECD guidelines) for chemical hazard assessment. These tests are

conducted under controlled laboratory conditions to determine endpoints such as skin and eye

irritation potential, sensitization, and acute toxicity.

Safe Handling and Storage Workflow
The following diagram outlines the logical workflow for the safe handling of 4,4'-
Dithiobisbenzoic acid, from initial risk assessment to final disposal.
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Safe Handling Workflow for 4,4'-Dithiobisbenzoic Acid

Risk Assessment

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handling Procedures
(Avoid Dust, Weigh Carefully)

Storage
(Cool, Dry, Tightly Sealed)

After Use

Spill Response

If Spill Occurs

First Aid

If Exposure Occurs

Documentation
(Lab Notebook, SDS)

Waste Disposal
(Follow Regulations)

For Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4,4'-Dithiobisbenzoic acid.
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Detailed Handling and Storage Procedures
Engineering Controls

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation of dust.[5]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Change gloves

immediately if they become contaminated.

Respiratory Protection: If dust is generated and engineering controls are not sufficient, use a

NIOSH-approved particulate respirator.

Handling
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[5]

Avoid Contact: Avoid contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage
Conditions: Store in a cool, dry, and well-ventilated area.[5]

Container: Keep the container tightly closed and sealed.

Incompatibilities: Store away from strong oxidizing agents.[6]

Emergency Procedures
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First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation or a rash

develops.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[5]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described above.

Containment and Cleanup: Moisten the spilled solid to prevent dusting and then carefully

sweep or scoop it into a suitable container for disposal.[6] Avoid creating dust clouds.

Environmental Precautions: Do not let the product enter drains.[6]

Disposal Considerations
Waste Disposal: Dispose of this material and its container in accordance with all applicable

federal, state, and local regulations. It is the responsibility of the waste generator to

determine the proper waste classification and disposal methods.

Contaminated Packaging: Contaminated packaging should be treated as the product itself.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Always refer to the SDS provided by the manufacturer before handling any

chemical. The user is solely responsible for all precautions necessary for the safe handling and

use of 4,4'-Dithiobisbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

